Cas no 3977-48-8 (Pyrimidine, 4,6-diphenyl-)

• Product Name: Pyrimidine, 4,6-diphenyl-
• CAS No: 3977-48-8
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• MDL: MFCD00234899
• CID: 1511023
• PubChem ID: 817540
• Update Time: 2025-11-07

Pyrimidine, 4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diphenyl-
• 4,6-diphenylpyrimidine
• SB60519
• MLS001180458
• SMR000475730
• AC-907/25005311
• AKOS037649151
• HMS2793G05
• SY257816
• A935013
• CS-0156445
• DTXSID70355817
• CHEMBL1726023
• SCHEMBL284286
• 3977-48-8
• BS-16732
• MFCD00234899
• D81079
• BWRMZQGIDWILAU-UHFFFAOYSA-N

• MDL： MFCD00234899
• Inchi： 1S/C16H12N2/c1-3-7-13(8-4-1)15-11-16(18-12-17-15)14-9-5-2-6-10-14/h1-12H
• InChI Key： BWRMZQGIDWILAU-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Pyrimidine, 4,6-diphenyl-

Exploring Pyrimidine, 4,6-diphenyl- (CAS No. 3977-48-8): Properties, Applications, and Innovations

Pyrimidine, 4,6-diphenyl- (CAS No. 3977-48-8) is a specialized organic compound belonging to the pyrimidine family, characterized by its unique diphenyl substitution at the 4 and 6 positions. This structural feature endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceuticals, materials science, and agrochemical research. The compound's aromatic stability and electron-rich core contribute to its versatility in synthetic applications, particularly in the design of heterocyclic frameworks.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in OLED technology and photonics. Researchers have explored Pyrimidine, 4,6-diphenyl- as a potential building block for light-emitting diodes (LEDs) due to its fluorescence properties and thermal stability. Its ability to form π-conjugated systems aligns with the growing trend toward sustainable electronics, a topic frequently searched in academic and industrial circles.

The pharmaceutical industry has also shown keen interest in 4,6-diphenylpyrimidine derivatives for their bioactive potential. Studies suggest that modifications of this core structure could yield compounds with antimicrobial or anti-inflammatory activities. This aligns with current user queries about "novel antibiotic scaffolds" and "drug discovery breakthroughs," highlighting the compound's relevance in addressing global health challenges.

From a synthetic chemistry perspective, CAS No. 3977-48-8 serves as a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods are pivotal in constructing complex molecular architectures, a hot topic in green chemistry forums. The compound's crystallinity and solubility profiles further make it a candidate for X-ray diffraction studies, aiding in the design of materials with tailored properties.

Environmental considerations have propelled research into eco-friendly synthesis routes for Pyrimidine, 4,6-diphenyl-. Innovations like catalyst-free reactions or microwave-assisted synthesis resonate with searches for "sustainable chemical processes." Such approaches reduce waste and energy consumption, addressing the circular economy principles increasingly demanded by regulatory bodies and consumers alike.

In materials science, the compound's rigid planar structure facilitates its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These applications tie into trending searches around "porous materials for gas storage" and "carbon capture technologies." Its thermal degradation resistance also makes it suitable for high-temperature polymers, a niche with growing industrial demand.

Analytical techniques for characterizing 4,6-diphenylpyrimidine, such as HPLC purity analysis or mass spectrometry, are frequently discussed in methodological papers. These topics correlate with user queries about "advanced compound characterization" and "quality control in fine chemicals." The compound's UV-Vis absorption maxima near 300 nm further positions it as a candidate for photocatalysis studies, another area of intense research interest.

Looking ahead, the adaptability of Pyrimidine, 4,6-diphenyl- ensures its continued relevance across disciplines. Whether as a ligand in coordination chemistry or a precursor for liquid crystals, its multifaceted nature addresses both fundamental and applied research needs. As scientific communities prioritize multifunctional molecules and atom-efficient syntheses, this compound exemplifies the convergence of innovation and practicality in modern chemistry.